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Introduction

Sodium phosphate buffer is a widely used buffer system in biological, biochemical, and
pharmaceutical research. Its buffering range of pH 5.8 to 8.0 is effective for maintaining the
physiological pH required in many experiments, including enzyme assays, protein purification,
and cell culture.[1] The effectiveness of this buffer is due to the second dissociation constant
(pKa2) of phosphoric acid, which is approximately 7.2.[2][3][4][5][6][7] This note provides
detailed protocols for the accurate and reproducible preparation of a 0.1M sodium phosphate
buffer solution.

The buffering capacity is based on the equilibrium between the dihydrogen phosphate ion
(H2PO47), which acts as the weak acid, and the hydrogen phosphate ion (HPO42~), which acts
as the conjugate base.

H2PO4~ & HPO42~ + H*

By adjusting the ratio of the acid (sodium phosphate monobasic, NaH2POa) to its conjugate
base (sodium phosphate dibasic, NazHPOa), a solution with a specific, stable pH can be
prepared.[1]
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For accurate preparation, it is crucial to use the correct molecular weight based on the hydrated
form of the sodium phosphate salt available in the laboratory.

Table 1: Properties of Common Sodium Phosphate Salts

Molecular Weight (

Component Name Synonyms Chemical Formula
g/mol )
] Monosodium
Sodium Phosphate )
) phosphate, Sodium NaHz2POa4 119.98
Monobasic ]
dihydrogen phosphate
Sodium Phosphate
Monobasic NaH2POa4 - H20 137.99
Monohydrate
Sodium Phosphate
o NaH2POa4 - 2H20 156.01
Monobasic Dihydrate
] Disodium hydrogen
Sodium Phosphate )
phosphate, Sodium NazHPOa4 141.96

Dibasic
hydrogen phosphate

Sodium Phosphate

o NazHPOa4 - 2H20 178.05
Dibasic Dihydrate
Sodium Phosphate

o Naz2HPOa4 - 7H20 268.07
Dibasic Heptahydrate
Sodium Phosphate
Dibasic Naz2HPOa4 - 12H20 358.14

Dodecahydrate

Source: Molecular weights are based on standard atomic weights.[8]
Table 2: Volumetric Guide for Preparing 1 L of 0.1M Sodium Phosphate Buffer

This table provides the required volumes of 0.1M stock solutions of sodium phosphate
monobasic (NaH2POa4) and sodium phosphate dibasic (NazHPOa4) to achieve a desired pH at
room temperature.
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Volume of 0.1M NaH2PO4 Volume of 0.1M NazHPO4

Desired pH

(ml) (mi)
6.0 877 123
6.2 815 185
6.4 735 265
6.6 625 375
6.8 510 490
6.9 450 550
7.0 390 610
7.2 280 720
7.4 190 810
7.6 130 870
7.8 85 915
8.0 53 947

Note: These ratios are a standard guideline. It is always recommended to verify the final pH
with a calibrated pH meter and adjust as necessary.[9]

Experimental Protocols

Two primary methods are presented for preparing the buffer solution. The first method, mixing
stock solutions, generally provides greater accuracy and reproducibility. The second method,
titration, is useful when only one of the phosphate salts is available.

Protocol 1: Preparation by Mixing Stock Solutions

This is the most common and precise method. It involves preparing individual stock solutions of
the acidic and basic components and then mixing them in the specific proportions outlined in
Table 2.
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Materials:

e Sodium Phosphate Monobasic (select a hydrate from Table 1)
e Sodium Phosphate Dibasic (select a hydrate from Table 1)
» Deionized or distilled water

o Calibrated pH meter

e Magnetic stirrer and stir bar

e Volumetric flasks (1 L)

o Graduated cylinders

» Beakers

Procedure:

Step 1: Prepare 0.1M Stock Solutions (1 L each)

o Stock Solution A (0.1M NaHzPOa - Acid):

o Calculate the mass of sodium phosphate monobasic needed. For example, using the
anhydrous form (MW = 119.98 g/mol ): Mass = 0.1 mol/L x 1 L x 119.98 g/mol =12.00 g

o Weigh out the calculated mass and transfer it to a 1 L beaker.
o Add ~800 mL of deionized water and dissolve the salt completely using a magnetic stirrer.

o Transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Invert
to mix thoroughly.

e Stock Solution B (0.1M Naz2HPOs - Base):

o Calculate the mass of sodium phosphate dibasic needed. For example, using the
anhydrous form (MW = 141.96 g/mol ): Mass = 0.1 mol/L x 1 L x 141.96 g/mol = 14.20 g

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Weigh out the calculated mass and transfer it to a 1 L beaker.

o Add ~800 mL of deionized water and dissolve the salt completely using a magnetic stirrer.

o Transfer the solution to a 1 L volumetric flask and add deionized water to the mark. Invert
to mix thoroughly.

Step 2: Prepare the Final 0.1M Buffer Solution (1 L)

Consult Table 2 for the volumes of Stock Solution A and Stock Solution B required for your
target pH.

o Using graduated cylinders, measure the specified volumes and combine them in a beaker
large enough to hold the final volume.

o Place the beaker on a magnetic stirrer and mix the solution.
» Calibrate your pH meter according to the manufacturer's instructions.
e Immerse the pH electrode in the buffer solution and monitor the reading.

« If necessary, adjust the pH by adding small amounts of Stock Solution A (to lower pH) or
Stock Solution B (to raise pH) until the target pH is reached.

e Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask and add
deionized water to the final volume. Mix well.

o Store the buffer solution in a sealed container at 4°C.

Protocol 2: Preparation by Titration

This method is useful if you only have one of the two sodium phosphate salts. It involves
preparing a solution of one form and adjusting the pH with a strong acid or base. Titrating the
acidic component with a base is generally preferred to avoid introducing other ions (like CI7)
into the buffer.[10]

Materials:
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Sodium Phosphate Monobasic (e.g., NaH2POa4-H20)

Sodium Hydroxide (NaOH) solution (e.g., 1M or 5M)

Deionized or distilled water

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flask (1 L)

Beakers

Procedure:

Calculate the mass of sodium phosphate monobasic required for 1 L of a 0.1M solution (e.g.,
13.80 g of NaH2POa4-H20).

Weigh the salt and dissolve it in approximately 900 mL of deionized water in a beaker with a
magnetic stirrer.

Place the calibrated pH electrode into the solution. The initial pH will be acidic (typically ~4.2-
4.5).

Slowly add the NaOH solution dropwise while continuously monitoring the pH.

Continue adding NaOH until the desired pH is reached. Be careful not to overshoot the
target pH.

Once the target pH is stable, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add it to the volumetric flask.

Add deionized water to bring the final volume to the 1 L mark. Invert several times to ensure
the solution is homogeneous.

Store the buffer in a sealed container at 4°C.
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Workflow Visualization

The following diagram illustrates the logical workflow for preparing a 0.1M Sodium Phosphate
Buffer using the more common and precise method of mixing stock solutions (Protocol 1).
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Step 1: Stock Solution Preparation

Calculate & Weigh Calculate & Weigh
NaH2POa4 Na2HPOa4

Dissolve in ~800mL H20 Dissolve in ~800mL H20

Adjust Volume to 1L Adjust Volume to 1L
(Stock A: 0.1M NaH2P0Qa4) (Stock B: 0.1M Naz2HPOa4)

Step 2: Hinal Buffer Preparati

Combine Stock A and Stock B
(See Table 2 for Volumes)

Verify pH with Calibrated Meter

Adjust pH if Necessary

(Add Stock A or B)

Bring to Final Volume (1L)
with H20

Store at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing 0.1M sodium phosphate buffer by mixing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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